Cas no 1261951-49-8 (2-(3-Chloro-4-fluorophenyl)isonicotinic acid)

• Product Name: 2-(3-Chloro-4-fluorophenyl)isonicotinic acid
• CAS No: 1261951-49-8
• MF: C₁₂H₇ClFNO₂
• MW: 251.640885591507
• CID: 2765607
• PubChem ID: 50999428
• Update Time: 2025-04-21

2-(3-Chloro-4-fluorophenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloro-4-fluorophenyl)-isonicotinic acid
• MFCD17079071
• 1261951-49-8
• 2-(3-CHLORO-4-FLUOROPHENYL)ISONICOTINICACID
• 2-(3-CHLORO-4-FLUOROPHENYL)ISONICOTINIC ACID
• DTXSID70679520
• 2-(3-Chloro-4-fluorophenyl)isonicotinic acid

• MDL： MFCD17079071
• Inchi： 1S/C12H7ClFNO2/c13-9-5-7(1-2-10(9)14)11-6-8(12(16)17)3-4-15-11/h1-6H,(H,16,17)
• InChI Key： RFTCAIDQBBLAFF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=C(C(=O)O)C=CN=1)F

Computed Properties

• Exact Mass: 251.0149343Da
• Monoisotopic Mass: 251.0149343Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 50.2Ų